Cas no 1211541-02-4 (Palbociclib impurity 20)

• Product Name: Palbociclib impurity 20
• CAS No: 1211541-02-4
• MW: 0
• CID: 4743192
• Update Time: 2025-10-28

Palbociclib impurity 20 Chemical and Physical Properties

Names and Identifiers

• Palbociclib impurity 20

Additional information on Palbociclib impurity 20

Palbociclib Impurity 20: A Comprehensive Overview

Palbociclib Impurity 20 (CAS No. 1211541-02-4) is a critical compound of interest in the field of pharmaceutical chemistry and drug development. This impurity is associated with Palbociclib, a well-known kinase inhibitor used in the treatment of various cancers, particularly breast cancer. The identification and characterization of Palbociclib Impurity 20 are essential for ensuring the quality, safety, and efficacy of pharmaceutical products derived from Palbociclib.

The CAS number 1211541-02-4 uniquely identifies this compound in chemical databases, facilitating its tracking and referencing in scientific literature and regulatory filings. Recent studies have highlighted the importance of understanding the formation pathways, analytical detection methods, and potential health risks associated with Palbociclib Impurity 20. Researchers have employed advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy to elucidate its structure and behavior.

One of the most significant advancements in this area involves the development of sensitive and selective analytical methods for detecting Palbociclib Impurity 20 in complex matrices. For instance, a study published in *Journal of Pharmaceutical Analysis* demonstrated the use of ultra-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) for quantifying this impurity at trace levels. This method has been validated for linearity, precision, accuracy, and robustness, making it suitable for routine quality control (QC) applications in pharmaceutical manufacturing.

Moreover, recent research has focused on the mechanistic pathways leading to the formation of Palbociclib Impurity 20 during the synthesis of Palbociclib. By identifying these pathways, chemists can implement process improvements to minimize impurity formation. For example, adjusting reaction conditions such as temperature, pH, and solvent systems has been shown to significantly reduce the yield of this impurity. These findings underscore the importance of process optimization in ensuring drug product quality.

In terms of regulatory considerations, Palbociclib Impurity 20 must comply with stringent guidelines set by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These guidelines emphasize the need for thorough characterization of impurities to ensure they do not pose any safety risks to patients. Recent updates to ICH Q3D guidelines on elemental impurities have further highlighted the need for comprehensive risk assessments when dealing with such compounds.

Another area of active research involves the biological evaluation of Palbociclib Impurity 20. Preclinical studies have been conducted to assess its potential toxicity, pharmacokinetics, and pharmacodynamics. Results from these studies are crucial for determining whether this impurity poses any therapeutic or adverse effects when present in trace amounts in drug products. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in this domain.

From an environmental perspective, understanding the fate and transport of Palbociclib Impurity 20 in ecosystems is also gaining attention. As pharmaceuticals become more prevalent in the environment due to increased usage and improper disposal, there is a growing need to assess their potential ecological impacts. Recent studies have employed bioaccumulation tests and biodegradation assays to evaluate the environmental behavior of this compound.

In conclusion, Palbociclib Impurity 20 (CAS No. 1211541-02-4) remains a focal point in pharmaceutical research due to its implications for drug quality, safety, and environmental impact. Ongoing advancements in analytical chemistry, process optimization, and regulatory compliance are driving efforts to better understand and manage this compound. As research continues to unfold, it is expected that new insights will further enhance our ability to develop safer and more effective pharmaceutical products.